Cas no 305370-84-7 (4-chloro-6-nitro-1,8-naphthyridine-3-carbonitrile)

• Product Name: 4-chloro-6-nitro-1,8-naphthyridine-3-carbonitrile
• CAS No: 305370-84-7
• MF: C₉H₃ClN₄O₂
• MW: 234.598719835281
• MDL: MFCD11559011
• CID: 299935
• PubChem ID: 15550656
• Update Time: 2025-10-18

4-chloro-6-nitro-1,8-naphthyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine-3-carbonitrile,4-chloro-6-nitro-
• 4-Chloro-6-nitro-1,8-naphthyridine-3-carbonitrile
• SQWPBMZKTZRMJW-UHFFFAOYSA-N
• 305370-84-7
• MFCD11559011
• AKOS025290829
• AS-33723
• 4-chloro-6-nitro-[1.8]naphthyridine-3-carbonitrile
• 4-Chloro-6-nitro-[1,8]naphthyridine-3-carbonitrile
• PB34625
• CS-0050896
• A820420
• 4-chloranyl-6-nitro-1,8-naphthyridine-3-carbonitrile
• AMY33837
• SCHEMBL6644398
• DTXSID30573999
• 4-chloro-6-nitro-1,8-naphthyridine-3-carbonitrile

• MDL： MFCD11559011
• Inchi： 1S/C9H3ClN4O2/c10-8-5(2-11)3-12-9-7(8)1-6(4-13-9)14(15)16/h1,3-4H
• InChI Key： SQWPBMZKTZRMJW-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=NC2C1=CC(=CN=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 233.9944530g/mol
• Monoisotopic Mass: 233.9944530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 95.4Ų

4-chloro-6-nitro-1,8-naphthyridine-3-carbonitrile Security Information

• Storage Condition：(BD300325)

Additional information on 4-chloro-6-nitro-1,8-naphthyridine-3-carbonitrile

Comprehensive Overview of 4-chloro-6-nitro-1,8-naphthyridine-3-carbonitrile (CAS No. 305370-84-7)

4-chloro-6-nitro-1,8-naphthyridine-3-carbonitrile (CAS No. 305370-84-7) is a specialized organic compound belonging to the 1,8-naphthyridine family. This heterocyclic molecule features a unique combination of functional groups, including a chloro substituent, a nitro group, and a carbonitrile moiety, making it a valuable intermediate in pharmaceutical and agrochemical research. Its molecular structure, characterized by a fused bicyclic ring system, offers diverse reactivity, enabling applications in drug discovery and material science.

The compound's significance lies in its role as a building block for synthesizing biologically active molecules. Researchers have explored its potential in developing antimicrobial agents, kinase inhibitors, and fluorescence probes. Recent studies highlight its utility in designing targeted therapies, particularly in oncology and infectious diseases. The nitro group enhances electrophilic properties, while the carbonitrile group facilitates further functionalization, making it a versatile scaffold for medicinal chemistry.

In the context of green chemistry, 4-chloro-6-nitro-1,8-naphthyridine-3-carbonitrile has garnered attention for its potential in sustainable synthesis. Scientists are investigating eco-friendly catalytic methods to optimize its production, aligning with global trends toward reduced environmental impact. This aligns with frequent search queries like "green synthesis of naphthyridine derivatives" and "sustainable heterocyclic compounds," reflecting growing industry interest.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound. Purity assessments often focus on the chloro and nitro group stability under various conditions, addressing common questions about its storage and handling. The compound's solubility in polar aprotic solvents like DMSO and DMF further expands its utility in cross-coupling reactions, a topic frequently searched in academic forums.

Emerging applications include its use in organic electronics, where the 1,8-naphthyridine core contributes to electron-deficient properties suitable for OLED materials. This connects to trending searches about "naphthyridines in optoelectronics," highlighting interdisciplinary relevance. Patent literature reveals innovative formulations leveraging its structural features for high-performance materials, meeting demands in tech-driven markets.

Safety profiles and regulatory compliance are meticulously documented, with emphasis on non-hazardous handling protocols. While not classified as hazardous, proper lab practices are recommended—addressing frequently asked questions about workplace safety for similar intermediates. The compound's stability data supports its use under controlled conditions, reinforcing its suitability for industrial-scale applications.

In summary, 4-chloro-6-nitro-1,8-naphthyridine-3-carbonitrile (CAS No. 305370-84-7) represents a multifaceted tool for modern chemistry. Its integration into drug development pipelines and advanced material systems underscores its enduring scientific value, while evolving synthesis methods ensure alignment with sustainability goals—key themes dominating contemporary research discussions.